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BETA-D-LACTOSE BETA-D-LACTOSE Beta-Lactose, also known as lactose or galbeta1-4glcbeta, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Beta-Lactose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, Beta-lactose is primarily located in the cytoplasm. Beta-Lactose is also a parent compound for other transformation products, including but not limited to, 4-nitrophenyl beta-lactoside, beta-D-gal-(1->4)-beta-D-GLC-ome, and beta-D-galactosyl-(1->4)-beta-D-galactosyl-N-(pentacosanoyl)sphingosine.
Beta-lactose is the beta-anomer of lactose.
Lactose is a white hard crystalline powder. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 5965-66-2
VCID: VC0051086
InChI: InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1
SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
Molecular Formula: C12H22O11
Molecular Weight: 342.3 g/mol

BETA-D-LACTOSE

CAS No.: 5965-66-2

Main Products

VCID: VC0051086

Molecular Formula: C12H22O11

Molecular Weight: 342.3 g/mol

BETA-D-LACTOSE - 5965-66-2

CAS No. 5965-66-2
Product Name BETA-D-LACTOSE
Molecular Formula C12H22O11
Molecular Weight 342.3 g/mol
IUPAC Name (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
Standard InChI InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1
Standard InChIKey GUBGYTABKSRVRQ-DCSYEGIMSA-N
Isomeric SMILES C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)O)O)CO)O)O)O)O
SMILES C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
Canonical SMILES C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
Colorform White, hard, crystalline mass of white powde
Density 1.525
Melting Point 433 °F (NTP, 1992)
Decomposes at 203.5 °C
Physical Description Lactose is a white hard crystalline powder. (NTP, 1992)
Description Beta-Lactose, also known as lactose or galbeta1-4glcbeta, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Beta-Lactose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, Beta-lactose is primarily located in the cytoplasm. Beta-Lactose is also a parent compound for other transformation products, including but not limited to, 4-nitrophenyl beta-lactoside, beta-D-gal-(1->4)-beta-D-GLC-ome, and beta-D-galactosyl-(1->4)-beta-D-galactosyl-N-(pentacosanoyl)sphingosine.
Beta-lactose is the beta-anomer of lactose.
Lactose is a white hard crystalline powder. (NTP, 1992)
Solubility 50 to 100 mg/mL at 68° F (NTP, 1992)
0.58 M
Insoluble in ether and chloroform; very slightly soluble in alcohol
In water, 1.95X10+6 mg/L at 20 °C
Synonyms 4-o-beta-d-galactopyranosyl-beta-d-glucopyranos;4-O-Hexopyranosylhexopyranose;Lactose, beta-;4-O-BETA-D-GALACTOPYRANOSYL-BETA-D-GLUCOPYRANOSE;B-4-(B-D-GALACTOSIDO)-D-GLUCOSE;BETA-D-GAL-[1->4]-BETA-D-GLC;BETA-D-LACTOSE;BETA-LACTOSE
Vapor Pressure 3.42X10-16 mm Hg at 25 °C (est)
PubChem Compound 6134
Last Modified Nov 11 2021
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